Cas no 1258615-81-4 (2-(4-Methylsulfonylphenyl)nicotinic acid)

• Product Name: 2-(4-Methylsulfonylphenyl)nicotinic acid
• CAS No: 1258615-81-4
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD18086000
• CID: 2760899
• PubChem ID: 53224226
• Update Time: 2025-11-06

2-(4-Methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1258615-81-4
• 2-(4-METHYLSULFONYLPHENYL)NICOTINIC ACID
• MFCD18086000
• 2-(4-Methylsulfonylphenyl)nicotinic acid, 95%
• 2-[4-(Methanesulfonyl)phenyl]pyridine-3-carboxylic acid
• DTXSID60688186
• 2-(4-Methylsulfonylphenyl)nicotinic acid

• MDL： MFCD18086000
• Inchi： 1S/C13H11NO4S/c1-19(17,18)10-6-4-9(5-7-10)12-11(13(15)16)3-2-8-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： FTHANBAYPBYISN-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C(C(=O)O)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 277.04087901Da
• Monoisotopic Mass: 277.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-(4-Methylsulfonylphenyl)nicotinic acid

Exploring the Versatile Applications of 2-(4-Methylsulfonylphenyl)nicotinic acid (CAS No. 1258615-81-4) in Modern Chemistry

In the ever-evolving landscape of chemical research, 2-(4-Methylsulfonylphenyl)nicotinic acid (CAS No. 1258615-81-4) has emerged as a compound of significant interest. This nicotinic acid derivative combines a methylsulfonylphenyl moiety with a nicotinic acid core, creating a unique molecular structure that offers diverse applications in pharmaceutical development, material science, and organic synthesis. Researchers and industry professionals are increasingly drawn to this compound due to its potential in addressing some of today's most pressing scientific challenges.

The molecular structure of 2-(4-Methylsulfonylphenyl)nicotinic acid features a pyridine-3-carboxylic acid (nicotinic acid) scaffold substituted at the 2-position with a 4-methylsulfonylphenyl group. This particular arrangement contributes to its distinctive chemical properties, including moderate solubility in polar organic solvents and interesting electronic characteristics. The presence of both sulfonyl and carboxylic acid functional groups makes this compound particularly valuable as a building block in medicinal chemistry and as a ligand in coordination chemistry.

Recent trends in pharmaceutical research have highlighted the importance of sulfone-containing compounds like 2-(4-Methylsulfonylphenyl)nicotinic acid. The sulfone moiety is known to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. Many researchers are investigating how this compound could serve as a key intermediate in the development of novel therapeutic agents, particularly in areas such as inflammation modulation and enzyme inhibition. The combination of the methylsulfonyl group with the nicotinic acid framework may offer unique interactions with biological targets.

In material science applications, 2-(4-Methylsulfonylphenyl)nicotinic acid has shown promise as a component in advanced materials. Its ability to form coordination complexes with various metal ions makes it potentially useful in creating novel catalysts or functional materials. The compound's aromatic system combined with polar functional groups could contribute to the development of organic electronic materials with specific charge transport properties. These applications align with current industry demands for more efficient and specialized materials in electronics and energy storage.

The synthesis and optimization of 2-(4-Methylsulfonylphenyl)nicotinic acid derivatives represent an active area of research in organic chemistry. Modern synthetic approaches focus on developing more efficient routes to this compound and its analogs, often employing catalytic methods to improve yields and reduce environmental impact. The growing interest in green chemistry has prompted investigations into sustainable production methods for such valuable intermediates, addressing concerns about resource efficiency and waste reduction in chemical manufacturing.

Analytical characterization of 2-(4-Methylsulfonylphenyl)nicotinic acid typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are crucial for research and industrial applications. The development of robust analytical protocols for this and related sulfonyl-substituted nicotinic acids supports quality control in pharmaceutical production and material science applications.

From a commercial perspective, the market for specialized chemical intermediates like 2-(4-Methylsulfonylphenyl)nicotinic acid continues to expand. Pharmaceutical companies and research institutions seek high-quality supplies of this compound for drug discovery programs, while material science laboratories require it for developing innovative materials. Suppliers are responding to this demand by offering the compound in various quantities and purity grades, with some providing custom synthesis services for modified versions of the nicotinic acid derivative.

Safety considerations for handling 2-(4-Methylsulfonylphenyl)nicotinic acid follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Appropriate ventilation should be maintained, and standard procedures for chemical storage and disposal should be followed to ensure safe handling in research and industrial settings.

The future research directions for 2-(4-Methylsulfonylphenyl)nicotinic acid appear promising. Scientists are exploring its potential as a scaffold for developing new classes of bioactive molecules, particularly in areas such as targeted therapies and precision medicine. The compound's versatility also makes it attractive for interdisciplinary applications that bridge chemistry with biology and materials science. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we can anticipate new and innovative uses for this valuable chemical building block.

For researchers interested in working with 2-(4-Methylsulfonylphenyl)nicotinic acid (CAS No. 1258615-81-4, numerous resources are available including detailed spectroscopic data, synthetic protocols, and application notes. The compound's growing importance in various fields of chemistry ensures that new findings and applications will continue to emerge, making it a substance worth watching in the coming years of scientific advancement and technological innovation.